Cas no 112089-05-1 (9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-)
![9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl- structure](https://www.kuujia.com/scimg/cas/112089-05-1x500.png)
112089-05-1 structure
Product name:9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
- 9H-Purin-6-amine, 9-((4-fluorophenyl)methyl)-N,N-dimethyl-
- 9-[(4-fluorophenyl)methyl]-N,N-dimethylpurin-6-amine
- 9-(4-Fluorobenzyl)-N,N-dimethyl-9H-purin-6-amine
- 9-[(4-FLUOROPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE
- 9-[(4-fluorophenyl)methyl]-N,N-dimethyl-purin-6-amine
- 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
- DTXSID60149863
- 112089-05-1
- CHEMBL269395
-
- Inchi: InChI=1S/C14H14FN5/c1-19(2)13-12-14(17-8-16-13)20(9-18-12)7-10-3-5-11(15)6-4-10/h3-6,8-9H,7H2,1-2H3
- InChI Key: FKKCSBQLQGEVDG-UHFFFAOYSA-N
- SMILES: FC1=CC=C(CN2C=NC3=C(N=CN=C23)N(C)C)C=C1
Computed Properties
- Exact Mass: 271.12352
- Monoisotopic Mass: 271.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.8Ų
- XLogP3: 2.6
Experimental Properties
- Density: 1.29
- Boiling Point: 459.3°Cat760mmHg
- Flash Point: 231.6°C
- Refractive Index: 1.646
- PSA: 46.84
- LogP: 2.07970
9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl- Related Literature
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
112089-05-1 (9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-) Related Products
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